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Compound of Interest

Compound Name: BDP-13176

Cat. No.: B15606656

Get Quote

BDP-13176 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information and troubleshooting guidance for experiments involving

BDP-13176, a potent fascin 1 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What are the known on-target properties of BDP-13176?

A1: BDP-13176 is a potent inhibitor of fascin 1, an actin-bundling protein.[1][2][3] Its primary

mechanism of action is to disrupt the formation of filopodia and invadopodia, which are crucial

for cell migration and invasion, making it a candidate for anti-metastatic therapies.[2][4][5] Key

quantitative data for BDP-13176 are summarized in the table below.

Q2: Are there any known or suspected off-target effects of BDP-13176?

A2: While a specific off-target profile for BDP-13176 has not been published, studies on other

fascin inhibitors have suggested the potential for unspecified off-target effects on immune cells,

including T-cells and dendritic cells.[6] In a clinical trial for the fascin inhibitor NP-G2-044,

common adverse events included diarrhea, fatigue, and nausea, which could be indicative of
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systemic off-target effects.[7][8] Researchers should be aware of the potential for BDP-13176
to modulate immune cell activity unexpectedly.

Q3: My experiment shows unexpected changes in T-cell activation after treatment with BDP-
13176. What could be the cause?

A3: This could be an off-target effect. Small molecule inhibitors can sometimes interact with

kinases or other signaling molecules involved in T-cell activation.[9] Key pathways in T-cells,

such as the T-cell receptor (TCR) signaling cascade, involve numerous kinases (e.g., Lck,

ZAP70) that are common off-target liabilities.[10][11][12] It is also possible that BDP-13176 is

indirectly affecting T-cells by modulating dendritic cell function.[13] See the troubleshooting

guide below for steps to investigate this observation.

Q4: How can I proactively screen for potential off-target effects of BDP-13176 in my

experimental system?

A4: A tiered approach is recommended. Initially, a broad kinase panel screening can help

identify potential off-target kinase interactions. For cellular validation, a Cellular Thermal Shift

Assay (CETSA) can confirm target engagement and identify off-target binding in a more

physiological context. Further characterization can be achieved through chemical proteomics to

pull down and identify interacting proteins.

Quantitative Data Summary
Parameter Value Reference

Target Fascin 1 [1][4]

Binding Affinity (Kd) 90 nM [1][2]

IC50 (Actin Bundling) 240 nM [1][2]

Molecular Formula C24H22Cl2N6O2 [3]

Molecular Weight 497.38 g/mol [4]
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Issue 1: Unexpected Increase or Decrease in T-cell
Activation Markers (e.g., CD69, CD25)

Potential Cause: Off-target modulation of the T-cell receptor (TCR) signaling pathway.

Troubleshooting Steps:

Confirm On-Target Effect: Ensure that BDP-13176 is inhibiting fascin 1 in your cell system

at the concentration used. This can be assessed by observing changes in cell morphology

(e.g., reduction in filopodia) or by a cell migration assay.

Western Blot Analysis of TCR Signaling: Analyze the phosphorylation status of key

proteins in the TCR signaling cascade, such as Lck, ZAP70, and PLCγ1. An unexpected

change in phosphorylation of these proteins could indicate an off-target effect.

Dose-Response Analysis: Perform a dose-response experiment to determine if the effect

on T-cell activation is concentration-dependent. A distinct concentration-response from the

on-target effect may suggest an off-target interaction.

Use a Structurally Unrelated Fascin Inhibitor: If available, compare the effects of BDP-
13176 with a fascin inhibitor from a different chemical series. If both compounds produce

the same effect on T-cell activation, it is more likely to be an on-target or pathway-related

phenomenon. If the effects differ, it points towards a specific off-target effect of BDP-
13176.

Issue 2: Inconsistent Results Between Different Cell
Types

Potential Cause: Differential expression of off-target proteins.

Troubleshooting Steps:

Confirm Target Expression: Verify that fascin 1 is expressed at comparable levels in the

cell types being used via western blot or qPCR.

Proteomic Analysis: If the issue persists, consider a proteomic analysis of the different cell

types to identify potential off-target candidates that are differentially expressed.
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Literature Review: Search for known differences in the signaling pathways of the cell types

you are using, which might explain the varied responses to BDP-13176.

Experimental Protocols
Protocol 1: Western Blot for T-Cell Receptor (TCR)
Signaling Pathway
Objective: To assess the effect of BDP-13176 on the phosphorylation of key proteins in the

TCR signaling pathway.

Methodology:

Cell Culture and Treatment: Culture Jurkat T-cells (or primary T-cells) to the desired density.

Treat cells with BDP-13176 at various concentrations (e.g., 0.1, 1, 10 µM) or a vehicle

control (DMSO) for a predetermined time (e.g., 1-2 hours).

T-Cell Stimulation: Stimulate the T-cells with an anti-CD3/CD28 antibody cocktail for a short

period (e.g., 5-15 minutes) to activate the TCR pathway.

Cell Lysis: Immediately lyse the cells in RIPA buffer supplemented with protease and

phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

assay.

SDS-PAGE and Western Blot: Separate equal amounts of protein on an SDS-PAGE gel and

transfer to a PVDF membrane.

Antibody Incubation: Block the membrane and incubate with primary antibodies against

phosphorylated and total forms of key signaling proteins (e.g., p-Lck, Lck, p-ZAP70, ZAP70,

p-PLCγ1, PLCγ1).

Detection: Use an appropriate HRP-conjugated secondary antibody and a chemiluminescent

substrate to visualize the protein bands.

Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to

the total protein levels.
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Protocol 2: Cellular Thermal Shift Assay (CETSA)
Objective: To determine if BDP-13176 directly binds to off-target proteins in a cellular context.

Methodology:

Cell Treatment: Treat intact cells with BDP-13176 or a vehicle control.

Heating: Heat the cell lysates across a range of temperatures (e.g., 40-70°C).

Protein Separation: Separate the soluble protein fraction from the aggregated proteins by

centrifugation.

Detection: Analyze the amount of a suspected off-target protein remaining in the soluble

fraction by western blot.

Data Analysis: A shift in the melting curve to a higher temperature in the presence of BDP-
13176 indicates direct binding to the protein of interest.
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Caption: Potential off-target effects of BDP-13176 on the T-Cell Receptor signaling pathway.
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Caption: A logical workflow for investigating potential off-target effects of BDP-13176.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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